7-Bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine

• IUPAC Name: 7-bromo-5-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyrazine
• InChI: InChI=1S/C13H10BrN3O2S/c1-9-2-4-10(5-3-9)20(18,19)17-8-11(14)12-13(17)16-7-6-15-12/h2-8H,1H3
• InChI Key: RZIHFWIVUHARMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=NC=CN=C32)Br
• Molecular Formula: C13H10BrN3O2S
• DSSTOX Substance ID: DTXSID401179888
• Molecular Weight: 352.21 g/mol
• CAS RN: 1818847-41-4

Description

7-Bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine (7B4MBS5HPP) is an important small molecule in the field of organic synthesis. It is a heterocyclic compound containing a pyrrolo[2,3-b]pyrazine ring system and a bromo substituent. It has been widely studied due to its unique reactivity and its potential applications in various fields, such as medicine, agriculture, and materials science.

Scientific Research Applications

Organic Synthesis and Material Science

The compound is a key intermediate in the synthesis of dipyrrolopyrazine (DPP) derivatives, which are significant in organic optoelectronics. Meti et al. (2017) developed efficient methods for the synthesis of DPP and pyrrolothieno-pyrazine derivatives involving regio-selective amination reactions. These compounds exhibit promising optical and thermal properties for optoelectronic applications, highlighting the compound's utility in material science Meti, Lee, Yang, & Gong, 2017.

Medicinal Chemistry

In the realm of medicinal chemistry, pyrrolopyrazine derivatives synthesized from this compound have shown various bioactivities. For instance, Zhou et al. (2013) synthesized pyrrolo [1,2-a] pyrazines derivatives exhibiting moderate in vitro anti-inflammatory effects, which could potentially be developed into anti-inflammatory agents Zhou, Wei, Yang, Li, Liu, & Huang, 2013. Similarly, Dubinina et al. (2006) discovered that certain pyrrolo[2,3-b]pyrazine derivatives possess significant antiproliferative activity against human tumor cell lines, indicating potential applications in cancer therapy Dubinina, Platonov, Golovach, Borysko, Tolmachov, & Volovenko, 2006.

Antibacterial Research

Research by Tribak et al. (2018) on the cyclocondensation of 5-Chlorosatin derivatives produced heterocyclic compounds possessing Pyrido [2,3-b] Pyrazines, showing good antibacterial activity against Bacillus cereus and Staphylococcus aureus. This study underscores the potential of pyrrolopyrazine derivatives in developing new antibacterial agents Tribak, Skalli, Haoudi, Rodi, Senhaji, & Essassi, 2018.

Mechanism of Action

Target of Action

Based on its structure, it may interact with proteins or enzymes that have affinity for pyrrolopyrazine derivatives .

Mode of Action

Compounds with similar structures often interact with their targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects . The bromine and sulfonyl groups in the compound could potentially enhance its binding affinity to its targets .

Biochemical Pathways

Pyrrolopyrazine derivatives are often involved in various biological processes, potentially affecting multiple pathways .

Pharmacokinetics

The presence of the bromine and sulfonyl groups could potentially affect its pharmacokinetic properties, such as its absorption and distribution .

Result of Action

Based on its structure, it may exert its effects by modulating the activity of its target proteins or enzymes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of this compound . .